Cas no 478245-47-5 (Imidazo[1,2-a]pyridine-3-carboxamide, N-(5-chloro-2-methylphenyl)-2-methyl-)

• Product Name: Imidazo[1,2-a]pyridine-3-carboxamide, N-(5-chloro-2-methylphenyl)-2-methyl-
• CAS No: 478245-47-5
• MF: C₁₆H₁₄ClN₃O
• MW: 299.754862308502
• MDL: MFCD02083163
• CID: 5233480
• Update Time: 2025-05-20

Imidazo[1,2-a]pyridine-3-carboxamide, N-(5-chloro-2-methylphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-carboxamide, N-(5-chloro-2-methylphenyl)-2-methyl-

• MDL： MFCD02083163
• Inchi： 1S/C16H14ClN3O/c1-10-6-7-12(17)9-13(10)19-16(21)15-11(2)18-14-5-3-4-8-20(14)15/h3-9H,1-2H3,(H,19,21)
• InChI Key： JPLIMRWESGIEDS-UHFFFAOYSA-N
• SMILES： C12=NC(C)=C(C(NC3=CC(Cl)=CC=C3C)=O)N1C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Imidazo[1,2-a]pyridine-3-carboxamide, N-(5-chloro-2-methylphenyl)-2-methyl-

Imidazo[1,2-a]pyridine-3-carboxamide, N-(5-chloro-2-methylphenyl)-2-methyl-

The compound with CAS No. 478245-47-5, known as Imidazo[1,2-a]pyridine-3-carboxamide, specifically the derivative N-(5-chloro-2-methylphenyl)-2-methyl-, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the broader class of imidazopyridines, which are heterocyclic aromatic compounds with a wide range of uses in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the carboxamide group in this compound enhances its ability to interact with biological targets, making it a promising candidate for further research in medicinal chemistry.

The structural features of this compound are worth noting. The imidazo[1,2-a]pyridine core provides a rigid and planar framework that facilitates π–π interactions and hydrogen bonding with biomolecules. The substitution pattern on the phenyl ring—specifically the 5-chloro and 2-methyl groups—contributes to its unique electronic properties and bioavailability.

In terms of synthesis, researchers have developed efficient routes to prepare this compound using modern organic chemistry techniques such as Suzuki coupling and microwave-assisted synthesis. These methods not only improve yield but also reduce reaction times, making the compound more accessible for large-scale production.

Beyond its role in drug development, this compound has shown potential in materials science as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand for transition metals opens up possibilities in catalysis and sensing applications.

The latest research findings underscore the versatility of this compound across multiple disciplines. Its structural diversity and functional groups make it an ideal candidate for exploring new chemical reactions and material properties.

In conclusion, the compound CAS No. 478245-47-5 represents a significant advancement in heterocyclic chemistry with broad implications for future research and development.